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Introduction
Agrobacterium-mediated transformation is a cornerstone of plant biotechnology, enabling the

introduction of desired genetic traits into a wide range of plant species. A critical step in this

process is the effective elimination of the Agrobacterium tumefaciens vector after co-cultivation

with plant tissues, as its overgrowth can lead to necrosis of the plant material and interfere with

regeneration.[1][2] Carbenicillin Disodium, a β-lactam antibiotic, is widely employed for this

purpose due to its efficacy against Agrobacterium and its relatively low phytotoxicity to many

plant species.[3][4] These notes provide a comprehensive overview of the application of

Carbenicillin Disodium in plant transformation protocols.

Mechanism of Action
Carbenicillin, like other penicillin-class antibiotics, functions by inhibiting the synthesis of the

peptidoglycan layer of the bacterial cell wall.[5][6][7][8] It specifically targets and binds to

penicillin-binding proteins (PBPs), which are essential enzymes for the final steps of
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peptidoglycan assembly.[7] This inhibition disrupts the integrity of the cell wall, leading to cell

lysis and death, particularly in actively dividing bacteria.[5][7] This bactericidal action makes it

highly effective against Gram-negative bacteria like Agrobacterium tumefaciens.[4][7][9]

Advantages of Carbenicillin Disodium in Plant
Transformation

Greater Stability: Carbenicillin is generally more stable in plant tissue culture media

compared to other antibiotics like ampicillin, being more resistant to heat and degradation at

lower pH.[6]

Low Phytotoxicity: It exhibits lower toxicity to a broad range of plant cells, which is crucial for

the successful regeneration of transformed tissues.[3][4]

Broad-Spectrum Activity: While primarily targeting Gram-negative bacteria, it also has some

effect against Gram-positive bacteria, providing comprehensive protection against

contamination.[6][9]

Data Presentation: Carbenicillin Concentrations and
Efficacy
The optimal concentration of Carbenicillin Disodium is crucial for balancing the effective

elimination of Agrobacterium with minimal impact on plant tissue regeneration. The required

concentration can vary depending on the plant species, the Agrobacterium strain, and the

specific experimental conditions.
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Plant Species
Agrobacterium
Strain

Carbenicillin
Conc. (mg/L)

Observations Reference

Nicotiana

tabacum
LBA4404 400

Effective in

suppressing

Agrobacterium

growth without

significantly

affecting shoot

regeneration.

Concentrations

of 500-600 mg/L

showed a

negative impact.

[10]

Soybean LBA4404 500 - 1000

Ineffective in

suppressing

Agrobacterium

growth under the

tested

conditions.

Cefotaxime was

found to be more

effective.

[11]

Tomato Not Specified

250 (in

combination with

250 mg/L

Cefotaxime)

The combination

was highly

effective in

eliminating

Agrobacterium

without adversely

affecting

regeneration

frequency.

[12]

Papaya LBA4404 125 Complete

suppression of

Agrobacterium

proliferation.

[13]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://scialert.net/fulltext/?doi=ijar.2011.119.133
https://www.scielo.br/j/brag/a/hndkvXBYHZqPGyk3VdZVMvJ/?format=html&lang=en
https://www.researchgate.net/figure/Effect-of-different-antibiotics-used-for-Agrobacterium-overgrowth-control-on-the_tbl1_259045528
https://ejournal.sinica.edu.tw/bbas/content/2001/4/bot424-07.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16087810?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Higher

concentrations

(250-500 mg/L)

enhanced callus

fresh weight.

Durum Wheat EHA105

50 (in

combination with

50 mg/L

Ticarcillin and 50

mg/L

Cefotaxime)

The combination

resulted in higher

relative callus

weight gain,

plant

regeneration

percentage, and

germination rate

compared to

individual

antibiotics at

higher

concentrations.

[14]

Cucumber Not Specified 500

Used in rooting

medium to select

transgenic

shoots and

inhibit

Agrobacterium

growth.

[15]

Brassica Not Specified 500

Used in

transformant

selection

medium.

[16]

Experimental Protocols
Preparation of Carbenicillin Disodium Stock Solution
Materials:
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Carbenicillin Disodium powder

Sterile, deionized water

Sterile filter (0.22 µm)

Sterile storage tubes

Protocol:

In a sterile environment (e.g., a laminar flow hood), weigh the desired amount of Carbenicillin

Disodium powder.

Dissolve the powder in sterile, deionized water to a final concentration of 50-100 mg/mL.

Filter-sterilize the solution using a 0.22 µm syringe filter into a sterile container.

Aliquot the stock solution into sterile microcentrifuge tubes.

Store the aliquots at -20°C. Aqueous solutions of carbenicillin are reported to be stable for up

to 72 hours when stored at 0-5 °C and for longer periods when frozen.

General Protocol for Agrobacterium-mediated
Transformation using Carbenicillin
This protocol provides a general workflow. Specific parameters such as incubation times,

media composition, and antibiotic concentrations should be optimized for the specific plant

species and explant type.

1. Agrobacterium Culture Preparation:

Inoculate a single colony of the desired Agrobacterium strain harboring the plasmid of

interest into liquid LB medium containing appropriate antibiotics for plasmid selection.

Incubate overnight at 28°C with shaking (200-250 rpm).

The following day, dilute the overnight culture into fresh LB medium and grow until the optical

density at 600 nm (OD600) reaches 0.6-0.8.
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Pellet the bacterial cells by centrifugation and resuspend them in a liquid co-cultivation

medium to the desired density.

2. Explant Preparation and Co-cultivation:

Prepare sterile explants from the plant species of interest (e.g., leaf discs, cotyledons,

callus).

Immerse the explants in the Agrobacterium suspension for a defined period (e.g., 30

minutes).

Blot the explants on sterile filter paper to remove excess bacteria.

Place the explants on a solid co-cultivation medium.

Incubate in the dark for 2-3 days at a suitable temperature (e.g., 22-25°C).

3. Agrobacterium Elimination and Selection of Transformants:

After co-cultivation, wash the explants with sterile liquid medium containing Carbenicillin

Disodium (e.g., 250-500 mg/L) to remove excess Agrobacterium.

Transfer the washed explants to a selection medium containing a plant selection agent (e.g.,

kanamycin, hygromycin) to select for transformed plant cells and Carbenicillin Disodium

(e.g., 250-500 mg/L) to inhibit the growth of remaining Agrobacterium.[5]

Subculture the explants to a fresh selection medium every 2-3 weeks.

4. Regeneration and Rooting:

Once shoots have developed, excise them and transfer them to a rooting medium. This

medium may also contain a lower concentration of the selective agent and Carbenicillin to

ensure the complete elimination of Agrobacterium.

After roots are well-developed, transfer the plantlets to soil and acclimatize them.
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Caption: Workflow of Agrobacterium-mediated transformation using Carbenicillin.
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Caption: Mechanism of action of Carbenicillin on Agrobacterium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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